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Compound of Interest

Compound Name: Fmoc-N-Me-D-HoArg(pbf)-OH

Cat. No.: B13650011

Get Quote

Executive Summary
In the optimization of bioactive peptides, the substitution of natural L-arginine with non-

standard analogues is a critical strategy to overcome poor bioavailability and rapid enzymatic

degradation.

D-HoArg serves primarily to arrest proteolysis and probe the spatial requirements of the

receptor binding pocket (via the elongated methylene side chain).

N-Me-D-HoArg represents a "dual-modification" strategy. It combines the proteolytic

resistance of the D-isomer with the conformational constraint and lipophilicity enhancement

of N-methylation.

Recommendation: Use D-HoArg when probing side-chain length interactions without disrupting

backbone hydrogen bonding. Use N-Me-D-HoArg to maximize metabolic stability, enhance oral

bioavailability, or lock the peptide backbone into a specific conformation (e.g., preventing

-sheet aggregation).
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Structural Attributes
Both residues share the D-configuration (inverting the stereocenter) and the Homo- side chain

(adding a methylene group,

, to the arginine side chain). The divergence lies in the backbone nitrogen.

Feature D-HoArg N-Me-D-HoArg

Backbone H-Bonding

Donor (NH) intact. Can

stabilize

-helices or

-turns.

Donor removed (N-Me).

Disrupts H-bonds; prevents

aggregation.

Conformational Freedom
Flexible (

angles similar to D-Arg).

Restricted. N-Me group

introduces steric clash, limiting

space.

Lipophilicity Moderate (Polar backbone).

High (Masked polar NH).

Improves membrane

permeability.

Proteolytic Stability
High (Resistant to

Trypsin/Chymotrypsin).

Ultra-High (Steric bulk

prevents protease access to

the scissile bond).

The "Methyl Effect" on Activity
The addition of the N-methyl group in N-Me-D-HoArg has a profound impact on biological

activity:

Cis/Trans Isomerization: The N-methyl peptide bond can populate both cis and trans isomers

(unlike the predominantly trans amide bond of D-HoArg). This can be exploited to mimic

specific bioactive turn structures (e.g., Type VI

-turns).
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Solvent Shielding: By removing the solvent-exposed NH, N-Me-D-HoArg reduces the energy

penalty for desolvation, facilitating passage through the lipid bilayer (Cell Penetration).

Comparative Performance Data
While specific head-to-head data for this exact residue pair is rare in a single dataset, their

performance can be extrapolated from established Structure-Activity Relationship (SAR)

principles in Neurotensin (NT) and Antimicrobial Peptide (AMP) analogues.

Case Study: Stability vs. Binding (Generalized SAR)
Context: Modification of Arginine-rich regions in GPCR ligands (e.g., Neurotensin analogues).

Parameter Native (L-Arg) D-HoArg Analogue
N-Me-D-HoArg
Analogue

Serum Half-Life (

)
< 15 min > 2 hours > 8 hours

Receptor Affinity (

)
High (nM)

Variable (often

maintained)

Context Dependent

(Can drop if NH was

critical)

Membrane

Permeability (

)

Low Low High (2-5x increase)

Proteolytic Cleavage Rapid Negligible None

Interpretation:

D-HoArg is sufficient for stability but does not improve permeability.

N-Me-D-HoArg sacrifices some binding affinity (if the backbone NH is a donor for the

receptor) in exchange for superior pharmacokinetic properties (PK).
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Solid Phase Peptide Synthesis (SPPS) of N-Me-D-HoArg
Peptides
Coupling N-methylated, bulky amino acids is difficult due to steric hindrance. Standard

HBTU/DIPEA protocols often fail.

Optimized Protocol:

Resin: Use low-loading resins (e.g., 2-Chlorotrityl chloride) to prevent aggregation.

Coupling Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole).

Procedure:

Step A (Coupling N-Me-D-HoArg): Use 3-4 eq. of Fmoc-N-Me-D-HoArg(Pbf)-OH, 3.8 eq.

HATU, 4 eq. HOAt, and 8 eq. DIPEA in DMF. React for 2-4 hours (double coupling

recommended).

Step B (Coupling onto N-Me-D-HoArg): The secondary amine of the N-terminal N-Me-D-

HoArg is a poor nucleophile. Use highly reactive acylating agents (e.g., symmetric

anhydrides or acid fluorides) for the subsequent amino acid.

Monitoring: Use the Chloranil Test (secondary amines) rather than the Kaiser Test (primary

amines) to check coupling completion.

Enzymatic Stability Assay
Objective: Quantify the resistance conferred by the modifications.

Preparation: Dissolve peptide (1 mM) in PBS (pH 7.4).

Incubation: Add human serum or specific protease (Trypsin/Chymotrypsin) at a 1:50 enzyme-

to-substrate ratio.

Sampling: Aliquot 50
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L at

min.

Quenching: Add 50

L of 1% TFA/Acetonitrile to stop the reaction.

Analysis: Analyze via RP-HPLC or LC-MS. Calculate % remaining peptide relative to internal

standard.

Visualization of Logic & Workflow
Diagram 1: Structural Impact on Peptide Properties
This diagram illustrates how the modifications in N-Me-D-HoArg cumulatively alter the peptide's

physicochemical profile.
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Click to download full resolution via product page

Caption: Cumulative structural modifications leading to enhanced pharmacokinetic profiles.

Diagram 2: Stability Validation Workflow
A self-validating protocol to confirm the "super-stable" status of N-Me-D-HoArg peptides.
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Caption: Step-by-step workflow for validating metabolic stability of modified peptides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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